N-1,3-benzodioxol-5-yl-2-chloro-4-methylbenzamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-chloro-4-methylbenzamide
• InChI: InChI=1S/C15H12ClNO3/c1-9-2-4-11(12(16)6-9)15(18)17-10-3-5-13-14(7-10)20-8-19-13/h2-7H,8H2,1H3,(H,17,18)
• InChI Key: SYGQTAJFDDBHFJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)NC2=CC3=C(C=C2)OCO3)Cl
• Molecular Formula: C15H12ClNO3
• Molecular Weight: 289.71 g/mol

Description

N-1,3-benzodioxol-5-yl-2-chloro-4-methylbenzamide is a chemical compound that has been studied extensively for its potential use in scientific research. This compound is commonly referred to as BD or 2C-B, and it belongs to the family of phenethylamines. BD has been shown to have unique properties that make it a valuable tool for researchers in a variety of fields. In

Mechanism of Action

The mechanism of action of BD is not fully understood, but it is believed to involve the activation of the serotonin receptor. BD has been shown to have a high affinity for the 5-HT2A receptor, which is a subtype of the serotonin receptor. Activation of the 5-HT2A receptor has been linked to changes in mood, perception, and cognition.
Biochemical and Physiological Effects:
BD has been shown to have a variety of biochemical and physiological effects, including changes in heart rate, blood pressure, body temperature, and respiration. BD has also been shown to affect the release of neurotransmitters such as serotonin and dopamine, which are involved in the regulation of mood and behavior.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BD in lab experiments is its unique pharmacological profile. BD has been shown to have a high affinity for the 5-HT2A receptor, which makes it a valuable tool for studying the effects of serotonin on the brain. However, one of the limitations of using BD is its potential for abuse. BD is a Schedule I controlled substance in the United States, which means that it has a high potential for abuse and no accepted medical use.

Future Directions

There are several future directions for research involving BD. One area of interest is the development of new drugs that target the serotonin receptor. BD has been shown to have a high affinity for the 5-HT2A receptor, which makes it a valuable tool for drug discovery. Another area of interest is the use of BD in the treatment of psychiatric disorders such as depression and anxiety. BD has been shown to have antidepressant and anxiolytic effects in animal studies, and further research is needed to determine its potential as a therapeutic agent. Finally, there is a need for further research into the long-term effects of BD on the brain and body. BD has been shown to have unique pharmacological properties, but its potential for long-term toxicity is not fully understood.

Synthesis Methods

The synthesis of BD involves a multi-step process that begins with the reaction of 2,5-dimethoxybenzaldehyde with nitroethane. This reaction produces 1-(2,5-dimethoxyphenyl)-2-nitropropene, which is then reduced to 2,5-dimethoxyphenethylamine. The final step involves the reaction of 2,5-dimethoxyphenethylamine with 4-methyl-2-chlorobenzoyl chloride to produce BD.

Scientific Research Applications

BD has been used in a variety of scientific research applications, including neuroscience, pharmacology, and toxicology. In neuroscience, BD has been used to study the effects of serotonin on the brain and to investigate the role of the serotonin receptor in the regulation of mood and behavior. In pharmacology, BD has been used to study the effects of various drugs on the body and to investigate the mechanisms of drug action. In toxicology, BD has been used to study the effects of environmental toxins on the body and to investigate the mechanisms of toxicity.